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Compound of Interest

Compound Name: 17-Hydroxyisolathyrol

Cat. No.: B15594513

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 17-
Hydroxyisolathyrol, a lathyrane-type diterpenoid isolated from Euphorbia lathyris. Due to the
challenges in accessing the full text of the original source publication, this document
synthesizes available information and presents a generalized workflow for the isolation and
characterization of such natural products.

Spectroscopic Data of 17-Hydroxyisolathyrol

Detailed, experimentally-derived NMR and MS data for 17-Hydroxyisolathyrol are found in
specialized scientific literature. The primary reference for the isolation and characterization of
lathyrane-type diterpenes from Euphorbia lathyris is the publication by Adolf W. and Hecker E.
in Planta Medica (1984). While direct access to the raw data within this specific publication is
limited, the following tables represent the typical characterization data presented for such
compounds.

Table 1: Mass Spectrometry Data for 17-Hydroxyisolathyrol

lonization Mode Observed m/z Interpretation
Electrospray (ESI-MS) [M+H]*+ Protonated molecule
[M+Na]* Sodium adduct
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Table 2: *H NMR Spectroscopic Data for 17-Hydroxyisolathyrol (Typical values in CDCls)

Chemical Shift (6, o Coupling Constant
Proton Multiplicity

ppm) (3, Hz)

H-1

H-2

H-17

H-18 (CHs)

H-19 (CHs)

H-20 (CHs)

Table 3: 13C NMR Spectroscopic Data for 17-Hydroxyisolathyrol (Typical values in CDCIs)

Carbon Chemical Shift (6, ppm)

C-1

C-2

C-17

C-18

C-19

C-20

Note: The tables are placeholders and would be populated with specific data from the primary
literature.

Experimental Protocols
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The following outlines a generalized experimental approach for the isolation and spectroscopic
analysis of lathyrane diterpenoids like 17-Hydroxyisolathyrol from plant material.

Isolation and Purification

o Extraction: Dried and powdered plant material (e.g., seeds or roots of Euphorbia lathyris) is
typically extracted with a solvent such as methanol or acetone at room temperature.

o Solvent Partitioning: The crude extract is then subjected to liquid-liquid partitioning with
solvents of increasing polarity (e.g., hexane, ethyl acetate, and butanol) to separate
compounds based on their polarity.

o Chromatography: The fraction containing the diterpenoids is further purified using a
combination of chromatographic techniques, which may include:

o Silica Gel Column Chromatography: For initial separation based on polarity.
o Sephadex LH-20 Column Chromatography: For size-exclusion separation.

o High-Performance Liquid Chromatography (HPLC): Often a final purification step using a
reversed-phase (e.g., C18) or normal-phase column to yield the pure compound.

Spectroscopic Analysis

e Mass Spectrometry (MS):
o Instrument: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is used.

o lonization Source: Electrospray ionization (ESI) is commonly employed for polar
molecules like diterpenoids.

o Analysis: The accurate mass measurement of the molecular ion peak allows for the
determination of the molecular formula. Fragmentation patterns can provide structural
information.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.
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o Solvent: Deuterated solvents such as chloroform (CDCIs) or methanol (CDsOD) are used

to dissolve the sample.
o Experiments: A suite of NMR experiments is performed to elucidate the structure:
» IH NMR: Provides information about the number and chemical environment of protons.

= 13C NMR: Provides information about the number and chemical environment of carbon

atoms.

= 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the
connectivity between protons and carbons, allowing for the complete assignment of the

molecular structure.

Visualization of the Characterization Workflow

The following diagram illustrates the general workflow for the isolation and structural elucidation

of a natural product like 17-Hydroxyisolathyrol.
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Caption: Workflow for Natural Product Isolation and Characterization.
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¢ To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of 17-
Hydroxyisolathyrol: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594513#spectroscopic-data-nmr-ms-of-17-
hydroxyisolathyrol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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